5-(3-Hydroxymethyl-phenyl)-oxazole-4-carboxylic acid

• Molecular Formula: C11H9NO4
• Molecular Weight: 219.19 g/mol
• IUPAC Name: 5-[3-(hydroxymethyl)phenyl]-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C11H9NO4/c13-5-7-2-1-3-8(4-7)10-9(11(14)15)12-6-16-10/h1-4,6,13H,5H2,(H,14,15)
• InChI Key: GHBVLAONAWWWRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(N=CO2)C(=O)O)CO

Description

5-(3-Hydroxymethyl-phenyl)-oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H9NO4 and its molecular weight is 219.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 5-(3-hydroxymethyl-phenyl)-oxazole-4-carboxylic acid methyl ester (265 mg, 1.13 mmol) in THF (11.0 mL) was treated with a 1N NaOH (5.5 mL). The resulting mixture was stirred for 1.5 h then acidified with 1N HCl, extracted twice with EA (2×25 mL) and the combined organic phases were washed with brine (10 mL). The organic layer was dried over MgSO4, filtered, and the solvent removed under reduced pressure to give the title compound as a white solid. LC-MS-conditions 02: tR=0.67 min, [M+AcCN+N+H]+=261.29.